Cas no 34624-48-1 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester, (1R,3S)-rel-)

• Product Name: Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester, (1R,3S)-rel-
• CAS No: 34624-48-1
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 313156
• PubChem ID: 908625
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester, (1R,3S)-rel-
• 3-(2-propenyl)-2-methyl-4-oxo-2-cyclopentenyl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl este
• cis-Allethrin
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-,2-methyl-4-oxo-3-(2-propenyl)-2-cyclopenten-1-yl ester (9CI)
• 34624-48-1
• UNII-27K5W8DRX3
• Q27118153
• (1S)-2-methyl-4-oxo-3-(prop-2-en-1-yl)cyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• LMPR0102060013
• DTXSID401340029
• (+)-cis-(S)-allethrin
• CHEBI:39136
• Allethrin, cis-(+/-)-
• ALLETHRIN, DL-CIS-
• CYCLOPROPANECARBOXYLIC ACID, 2,2-DIMETHYL-3-(2-METHYL-1-PROPEN-1-YL)-, (1S)-2-METHYL-4-OXO-3-(2-PROPEN-1-YL)-2-CYCLOPENTEN-1-YL ESTER, (1R,3S)- REL-
• 2-Methyl-4-oxo-3-(2-propenyl)-2-cyclopenten-1-yl 2,2-dimethyl-3-(2-methyl-1-propenyl)cyclopropanecarboxylate
• 27K5W8DRX3
• (1S)-3-allyl-2-methyl-4-oxocyclopent-2-en-1-yl (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate

• Inchi： 1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3/t14-,16-,17-/m0/s1
• InChI Key： ZCVAOQKBXKSDMS-XIRDDKMYSA-N
• SMILES： O([C@@H]1C(C)=C(CC=C)C(C1)=O)C([C@@H]1[C@H](/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 302.18828
• Monoisotopic Mass: 302.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.1189 (rough estimate)
• Melting Point: ~4 °C
• Boiling Point: 383.44°C (rough estimate)
• Flash Point: 166°C
• Refractive Index: 1.4200 (estimate)
• PSA: 43.37

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-,2-methyl-4-oxo-3-(2-propen-1-yl)-2-cyclopenten-1-yl ester, (1R,3S)-rel- Security Information

• Hazardous Material transportation number：2902
• Safety Term：ALLYL COMPOUNDS;ESTERS;ALLYL COMPOUNDS;ESTERS
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids